Cas no 1380593-75-8 (Boronic acid, B-[6-(methylamino)-5-(trifluoromethyl)-3-pyridinyl]-)

Boronic acid, B-[6-(methylamino)-5-(trifluoromethyl)-3-pyridinyl]- structure
1380593-75-8 structure
Product Name:Boronic acid, B-[6-(methylamino)-5-(trifluoromethyl)-3-pyridinyl]-
CAS No:1380593-75-8
MF:C7H8BF3N2O2
MW:219.956831932068
CID:2125251
Update Time:2023-11-19

Boronic acid, B-[6-(methylamino)-5-(trifluoromethyl)-3-pyridinyl]- Chemical and Physical Properties

Names and Identifiers

    • 6-(methylamino)-5-(trifluoromethyl)pyridin-3-ylboronic acid
    • (6-(Methylamino)-5-(trifluoromethyl)pyridin-3-yl)boronic acid
    • CID 129958594
    • Boronic acid, B-[6-(methylamino)-5-(trifluoromethyl)-3-pyridinyl]-
    • Inchi: 1S/C7H8BF3N2O2/c1-12-6-5(7(9,10)11)2-4(3-13-6)8(14)15/h2-3,14-15H,1H3,(H,12,13)
    • InChI Key: KBNVCIOUIYHOJN-UHFFFAOYSA-N
    • SMILES: FC(C1=CC(B(O)O)=CN=C1NC)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 215
  • Topological Polar Surface Area: 65.4

Experimental Properties

  • Density: 1.41±0.1 g/cm3(Predicted)
  • Boiling Point: 352.2±52.0 °C(Predicted)
  • pka: 3.38±0.19(Predicted)
Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.